3-(1',5'-Dimethyl-5-(trifluoromethyl)-1'H,2H-[3,4'-bipyrazol]-2-yl)propanenitrile

• IUPAC Name: 3-[5-(1,5-dimethylpyrazol-4-yl)-3-(trifluoromethyl)pyrazol-1-yl]propanenitrile
• InChI: InChI=1S/C12H12F3N5/c1-8-9(7-17-19(8)2)10-6-11(12(13,14)15)18-20(10)5-3-4-16/h6-7H,3,5H2,1-2H3
• InChI Key: GLDXFNOSABYJOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)C2=CC(=NN2CCC#N)C(F)(F)F
• Molecular Formula: C12H12F3N5
• Molecular Weight: 283.25 g/mol

Description

“3-(1’,5’-Dimethyl-5-(trifluoromethyl)-1’H,2H-[3,4’-bipyrazol]-2-yl)propanenitrile” is a chemical compound with the molecular formula C12H12F3N5. It has a molecular weight of 283.25 and is also known by its ChemSpider ID 12517865.

Molecular Structure Analysis

The molecular structure of this compound consists of a bipyrazol ring with trifluoromethyl and dimethyl groups attached. The propanenitrile group is attached to the bipyrazol ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the search results. It is known that it has a molecular weight of 283.25.

Scientific Research Applications

• Antidepressant Potential and Serotoninergic Activity

  • Research into 1-aryl-3-(4-arylpiperazin-1-yl)propane derivatives, which are structurally related to the compound , has shown promise in the treatment of depression. These derivatives exhibit dual pharmacological activity, functioning as both 5-HT reuptake inhibitors and 5-HT1A receptor antagonists. This dual mechanism is believed to enhance serotoninergic neurotransmission rapidly and effectively, potentially offering a more efficacious treatment for depression compared to traditional drugs (Martínez-Esparza et al., 2001).

• Anti-inflammatory and Analgesic Effects

  • Compounds structurally similar to 3-(1',5'-Dimethyl-5-(trifluoromethyl)-1'H,2H-[3,4'-bipyrazol]-2-yl)propanenitrile have demonstrated significant anti-inflammatory and analgesic effects. For example, a study on 4-(3(5)-aryl-3(5)-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamides showed anti-hyperalgesic and anti-edematogenic actions without causing locomotive disorders, comparable to the effects of the drug Celecoxib in an arthritic pain model (Lobo et al., 2015).

• Immune Response Modulation

  • Derivatives of 3-[1-(2-Benzoxazolyl)hydrazino]propanenitrile, a compound similar to the one , were found to effectively inhibit immune complex-induced inflammation. These compounds, especially effective in reducing exudate volume and accumulation of white blood cells, showcased a pattern of activity similar to hydrocortisone but different from indomethacin (Haviv et al., 1988).

• Antimetastatic and Cytotoxic Properties

  • Investigations into certain antimetastatic agents, like 1-p-(3,3-dimethyl-1-triazeno)benzoic acid potassium salt and (+/-)-1,2-di(3,5-dioxopiperazin-1-yl)propane, have revealed their selective effects in inhibiting metastasis without significant cytotoxic impacts on primary tumor growth. These findings underscore the nuanced mechanisms of these compounds and their potential in cancer therapy, highlighting the complexity and potential of derivatives related to this compound (Giraldi et al., 1981).